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Compound of Interest

Compound Name: Ischemin sodium

Cat. No.: B1574359

Get Quote

Topic: Resolving Solubility & Precipitation Issues with
Ischemin Sodium in Aqueous Buffers
Ticket ID: #SOL-ISCH-001 Status: Open for Resolution Assigned Specialist: Senior Application

Scientist, Chemical Biology Division

Executive Summary & Product Profile
Ischemin Sodium (Sodium 5-[(1E)-2-(2-Amino-4-hydroxy-5-methylphenyl)diazenyl]-2,4-

dimethylbenzenesulfonate) is a potent, cell-permeable inhibitor of the CBP bromodomain and

p53 interaction. While reported to be soluble in water up to 100 mM, users frequently encounter

precipitation when transitioning from concentrated stocks to physiological buffers.

This guide addresses the physicochemical paradox where a "water-soluble" compound

precipitates in aqueous buffers due to ionic strength interference, pH shifts, or the "salting-out"

effect common with sulfonate salts in the presence of divalent cations.
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Property Specification Notes

Chemical Name Ischemin Sodium Salt

Formula C₁₅H₁₆N₃O₄SNa Sodium salt of the sulfonic acid

Molecular Weight 357.36 g/mol
Batch-specific MW may vary

due to hydration

Max Solubility (Water) ~35 mg/mL (100 mM)
Ideal conditions (pure water,

RT)

Max Solubility (DMSO) ~35 mg/mL (100 mM)
Recommended for stock

solutions

pKa (Calculated)
~-1.5 (Sulfonic acid), ~9.5

(Phenol)

Strong acid / Weak acid

functionality

Diagnostic & Troubleshooting Guide (Q&A)
Q1: I followed the datasheet and dissolved Ischemin Sodium in PBS, but it turned cloudy

immediately. Why? A: This is a classic case of Ionic Strength Interference or Common Ion

Effect.

The Mechanism: While Ischemin Sodium is soluble in pure water (low ionic strength),

Phosphate Buffered Saline (PBS) contains ~137 mM NaCl. The high concentration of

Sodium ions (

) shifts the equilibrium of the dissolution reaction (

) to the left, reducing solubility.

The Fix: Do not dissolve the powder directly into PBS. Prepare a concentrated stock in pure

water or DMSO first, then dilute into the buffer. This ensures the crystal lattice is fully broken

before the compound faces the high-salt environment.

Q2: My cell culture media (DMEM) caused precipitation, even though I diluted from a DMSO

stock. A: The culprit is likely Divalent Cation Complexation.

The Mechanism: Ischemin contains a sulfonic acid group (
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). Sulfonates often form insoluble "scums" or salts with divalent cations like Calcium (

) and Magnesium (

), which are abundant in standard DMEM/RPMI formulations.

The Fix:

Vortex Rapidly: When adding the stock to the media, vortex the media simultaneously to

prevent local high concentrations.

Chelation: If experimental conditions allow, use

-free media or add a mild chelator (e.g., EDTA) during the initial dilution step.

Q3: The solution was clear at room temperature but precipitated in the fridge (4°C). Is it ruined?

A: Not necessarily. This is Thermodynamic Solubility Limit behavior.

The Mechanism: Solubility is temperature-dependent. At 4°C, the kinetic energy of the

solvent molecules decreases, reducing their ability to stabilize the solute.

The Fix:

Warm the solution to 37°C in a water bath for 5–10 minutes.

Vortex vigorously.

If the precipitate redissolves completely, the compound is safe to use. If a pellet remains

after warming, the concentration has likely exceeded the saturation point; filter (0.22 µm)

and re-quantify, or discard.

Validated Preparation Protocols
Protocol A: Preparation of High-Stability Stock Solution
(Recommended)
Use this method for long-term storage and maximum reproducibility.

Weighing: Weigh the desired amount of Ischemin Sodium powder.
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Solvent Choice: Add 100% DMSO (molecular biology grade) to achieve a concentration of

50 mM.

Calculation: For 5 mg of powder (MW 357.36), add 280 µL of DMSO.

Dissolution: Vortex for 30 seconds. The solution should be bright yellow/orange and clear.

Storage: Aliquot into light-protective amber tubes and store at -20°C. Avoid repeated freeze-

thaw cycles.

Protocol B: Direct Aqueous Dissolution (For Immediate Use)
Use this method if DMSO is toxic to your specific cell line.

Solvent: Use sterile, deionized water (Milli-Q). Do not use saline or buffer initially.

Dissolution: Add water to achieve 10 mM. Vortex for 1 minute.

Note: Sonicate for 5 minutes if small particles persist.

Buffering: Dilute this 10 mM water stock into your experimental buffer (e.g., PBS) to the final

working concentration (e.g., 10–100 µM).

Critical Step: Add the stock dropwise to the stirring/vortexing buffer.

Troubleshooting Logic Map
The following diagram outlines the decision process for resolving precipitation events.
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Figure 1: Decision tree for diagnosing and resolving Ischemin Sodium precipitation events in

experimental workflows.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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